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For researchers, scientists, and professionals in drug development, the synthesis of gold

nanoparticles (AuNPs) is a critical step in various applications, from diagnostics to therapeutic

delivery. The choice of synthesis method significantly impacts the physicochemical properties

and subsequent performance of the AuNPs. This guide provides an objective comparison of

two prominent methods: the traditional Turkevich method and the increasingly popular green

synthesis approach, supported by experimental data and detailed protocols.

The Turkevich method, established in 1951, is a widely recognized chemical reduction

technique valued for its simplicity and reproducibility in producing spherical AuNPs, typically in

the 10–20 nm range.[1] It involves the reduction of chloroauric acid (HAuCl₄) by sodium citrate,

which also acts as a capping agent to stabilize the newly formed nanoparticles.[1]

In contrast, green synthesis has emerged as an eco-friendly and cost-effective alternative. This

method utilizes biological entities, most commonly plant extracts, which contain a rich source of

phytochemicals.[2] These natural compounds, such as polyphenols, flavonoids, and

terpenoids, serve as both reducing and capping agents, eliminating the need for potentially

toxic chemicals.[2][3]

Performance Evaluation: A Quantitative Comparison
The performance of any nanoparticle synthesis method is evaluated based on key parameters

such as the size, size distribution (polydispersity), and stability of the resulting nanoparticles.
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The following table summarizes experimental data from various studies, offering a direct

comparison between the green synthesis and Turkevich methods.
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Synthesis
Method

Reagents
Particle
Size (nm)

Polydispers
ity Index
(PDI)

Zeta
Potential
(mV)

Reference

Green

Synthesis

Mentha

pulegium

extract

HAuCl₄,

Mentha

pulegium

extract

9.6 Not Reported Not Reported [4]

Acer

pentapomicu

m leaves

extract

HAuCl₄, Acer

pentapomicu

m extract

19-24 Not Reported Not Reported

Vigna radiata

(green

grams)

extract

HAuCl₄,

Vigna radiata

extract

Not Reported Not Reported -2.80

Turkevich

Method

Standard

Turkevich

HAuCl₄,

Sodium

Citrate

10.3 Not Reported Not Reported [4]

Molar Ratio

(NaCt:HAuCl₄

) = 2.8

HAuCl₄,

Sodium

Citrate

15 < 0.20 Not Reported [5][6]

Molar Ratio

(NaCt:HAuCl₄

) = 1.5

HAuCl₄,

Sodium

Citrate

50 > 0.20 Not Reported [5][6]

Standard

Turkevich

NaAuCl₄,

Sodium

Citrate

3.3 ± 0.9 0.574 -2.33 [7]
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Wet Chemical

Method

HAuCl₄,

Sodium

Citrate

Not Reported Not Reported 3.62

Experimental Protocols
Reproducibility is a cornerstone of scientific research. This section provides detailed

methodologies for the synthesis and characterization of AuNPs via both green and Turkevich

methods.

Green Synthesis of AuNPs using Plant Extract
This protocol is a generalized procedure based on common practices in green synthesis.

Preparation of Plant Extract:

Thoroughly wash the selected plant material (e.g., leaves, flowers, or fruits) with deionized

water to remove any contaminants.

Air-dry the plant material and then grind it into a fine powder.

Add a specific weight of the powder (e.g., 10 g) to a measured volume of deionized water

(e.g., 100 mL) in a flask.

Heat the mixture at a controlled temperature (e.g., 60-80°C) for a specific duration (e.g., 1

hour) to extract the phytochemicals.

Allow the extract to cool to room temperature and filter it using Whatman No. 1 filter paper

to remove any plant debris. The resulting filtrate is the plant extract.[2]

Synthesis of Gold Nanoparticles:

In a separate flask, prepare a solution of chloroauric acid (HAuCl₄) of a specific

concentration (e.g., 1 mM) in deionized water.

Add a measured volume of the plant extract to the HAuCl₄ solution while stirring

continuously.
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Observe the color of the solution. A change from yellow to a ruby red or purple color

indicates the formation of AuNPs.[8]

The reaction is typically carried out at room temperature, but gentle heating may be

required for some plant extracts.[8]

Turkevich Method for AuNP Synthesis
This protocol is a classic and widely used method for synthesizing spherical AuNPs.

Preparation of Solutions:

Prepare a 1 mM solution of chloroauric acid (HAuCl₄) in deionized water.

Prepare a 1% solution of trisodium citrate (Na₃C₆H₅O₇) in deionized water.[9]

Synthesis of Gold Nanoparticles:

Take a specific volume of the HAuCl₄ solution (e.g., 100 mL) in a clean flask and heat it to

a rolling boil on a hot plate with constant stirring.[9]

To the boiling HAuCl₄ solution, quickly add a specific volume of the 1% trisodium citrate

solution (the volume can be varied to control the final particle size).[9]

Continue heating and stirring the solution. A color change from pale yellow to wine red will

be observed, indicating the formation of AuNPs.[9]

Keep the solution boiling for approximately 15-30 minutes to ensure the reaction is

complete.

Remove the flask from the heat and allow it to cool to room temperature while continuing

to stir.

Characterization Techniques
The synthesized AuNPs are typically characterized using the following techniques:
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UV-Vis Spectroscopy: This is the primary method for confirming the formation of AuNPs. The

localized surface plasmon resonance (LSPR) of AuNPs results in a characteristic absorption

peak in the visible range, typically between 500 and 600 nm for spherical nanoparticles.[10]

The position and shape of this peak can provide information about the size and aggregation

state of the nanoparticles.[10]

Protocol: A small aliquot of the colloidal AuNP solution is placed in a quartz cuvette. The

UV-Vis absorption spectrum is recorded over a wavelength range of 400-800 nm.[11]

Dynamic Light Scattering (DLS): DLS is used to determine the hydrodynamic diameter and

the size distribution (Polydispersity Index - PDI) of the nanoparticles in a colloidal

suspension.[12] A lower PDI value indicates a more monodisperse sample.[12]

Protocol: The AuNP solution is diluted to an appropriate concentration to avoid multiple

scattering effects. The sample is then placed in a disposable cuvette and analyzed using a

DLS instrument.[13]

Transmission Electron Microscopy (TEM): TEM provides high-resolution images of the

nanoparticles, allowing for direct visualization of their size, shape, and morphology.

Protocol: A drop of the diluted AuNP solution is placed on a carbon-coated copper grid.[14]

The excess solution is wicked away with filter paper, and the grid is allowed to dry

completely before being inserted into the TEM for imaging.[14]

Zeta Potential Analysis: This technique measures the surface charge of the nanoparticles,

which is an indicator of their stability in a colloidal solution. A highly negative or positive zeta

potential value suggests good stability due to strong electrostatic repulsion between

particles.

Protocol: The zeta potential is typically measured using the same instrument as DLS,

employing an electrophoretic light scattering technique.

Visualizing the Synthesis Pathways
To better understand the underlying processes, the following diagrams illustrate the

experimental workflows and the proposed mechanism for green synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15460665#evaluating-the-performance-of-green-
synthesis-vs-turkevich-method-for-aunps]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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